Cas no 81532-47-0 (2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine)

• Product Name: 2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine
• CAS No: 81532-47-0
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD18651768
• CID: 1069396
• PubChem ID: 12933868
• Update Time: 2025-10-28

2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine
• MFCD18651768
• 81532-47-0
• J-508752
• DTXSID40513341
• 2-chloro-4-methoxy-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• FT-0682901
• EN300-7354903
• AKOS006316693
• BF-0710
• CS-0331004
• G74759

• MDL： MFCD18651768
• Inchi： 1S/C8H9ClN2O/c1-12-7-5-3-2-4-6(5)10-8(9)11-7/h2-4H2,1H3
• InChI Key： RUKMSXKHIXSVSQ-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C(CCC2)=N1)OC

Computed Properties

• Exact Mass: 184.0403406g/mol
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35Ų

2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine

Introduction to 2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine (CAS No. 81532-47-0)

2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine (CAS No. 81532-47-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities and therapeutic applications. The unique structural features of 2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine make it an intriguing candidate for the development of novel drugs and therapeutic agents.

The chemical structure of 2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine consists of a cyclopentapyrimidine core with a chlorine atom at the 2-position and a methoxy group at the 4-position. These substituents play crucial roles in modulating the compound's physicochemical properties and biological activity. The presence of the chlorine atom enhances the lipophilicity of the molecule, while the methoxy group contributes to its stability and solubility in various solvents.

Recent studies have highlighted the potential of 2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antitumor activity against various cancer cell lines. The researchers found that 2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine selectively inhibits the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine has shown promise in neurodegenerative diseases. A study published in the Journal of Neurochemistry demonstrated that this compound has neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. The researchers observed that treatment with 2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine significantly improved cognitive function and reduced neuronal damage in animal models of Alzheimer's disease.

The pharmacokinetic properties of 2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine have also been extensively studied. Research conducted by a team at the University of California found that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Furthermore, it has a long half-life and low clearance rate, making it suitable for once-daily dosing regimens.

The safety profile of 2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine has been evaluated in preclinical studies. Toxicity assessments in rodents showed that this compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or physiological parameters. These findings support its potential for further clinical development.

In conclusion, 2-Chloro-4-methoxy-5H,6H,7H-cyclopenta[d]pyrimidine (CAS No. 81532-47-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development in areas such as oncology and neurodegenerative diseases. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing molecule.